Cas no 87649-55-6 ([3-[2-[(7Ar)-7a-methyl-1-(6-methylheptan-2-yl)-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexyl]oxy-tert-butyl-dimethylsilane)

• Product Name: [3-[2-[(7Ar)-7a-methyl-1-(6-methylheptan-2-yl)-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexyl]oxy-tert-butyl-dimethylsilane
• CAS No: 87649-55-6
• MF: C₃₃H₅₈OSi
• MW: 498.89853143692
• MDL: MFCD22573282
• CID: 1003697
• PubChem ID: 15583634
• Update Time: 2024-10-26

[3-[2-[(7Ar)-7a-methyl-1-(6-methylheptan-2-yl)-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexyl]oxy-tert-butyl-dimethylsilane Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclopenta-1,3-dioxol-4-ol, 3a,6a-dihydro-2,2-dimethyl-6-[(triphenylmethoxy)methyl]-, (3aS,4S,6aR)-
• (1,1-Dimethylethyl)dimethyl[[(3β,5E,7E)-9,10-secocholesta-5,7,10(19)-trien-3-yl]oxy]silane
• Silane, (1,1-diMethylethyl)diMethyl[[(3β,5E,7E)-9,10-secocholesta-5,7,10(19)-trien-3-yl]oxy]-
• tert-butyldimethyl(((1S,E)-3-((E)-2-((1S,3aS,7aR)-7a-methyl-1-(6-methylheptan-2-yl)hexahydro-1H-inden-4(2H)-ylidene)ethylidene)-4-methylenecyclohexyl)oxy)silane
• (1,1-Dimethylethyl)dimethyl[[(3
• [3-[2-[(7Ar)-7a-methyl-1-(6-methylheptan-2-yl)-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]
• (1,1-Dimethylethyl)dimethyl[[(3β,5E,7E)-9,10-secocholesta-5,7,10(19)-trien-3-yl]oxy]silane (ACI)
• [(1S,3E)-3-[(2E)-2-[(1R,3As,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexyl]oxy-tert-butyl-dimethylsilane
• Silane, (1,1-dimethylethyl)dimethyl[[(3beta,5E,7E)-9,10-secocholesta-5,7,10(19)-trien-3-yl]oxy]-
• AKOS037650014
• (1,1-Dimethylethyl)dimethyl[[(3beta,5E,7E)-9,10-secocholesta-5,7,10(19)-trien-3-yl]oxy]silane
• 87649-55-6
• CS-M1838
• A,5E,7E)-9,10-secocholesta-5,7,10(19)-trien-3-yl]oxy]silane
• Tert-butyldimethyl(((E)-3-(2-((1R,3aS,7aR,E)-7a-methyl-1-((R)-6-methylheptan-2-yl)octahydro-4H-inden-4-ylidene)ethylidene)-4-methylenecyclohexyl)oxy)silane
• CS-14082
• [3-[2-[(7Ar)-7a-methyl-1-(6-methylheptan-2-yl)-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexyl]oxy-tert-butyl-dimethylsilane

• MDL： MFCD22573282
• Inchi： 1S/C33H58OSi/c1-24(2)13-11-14-26(4)30-20-21-31-27(15-12-22-33(30,31)8)17-18-28-23-29(19-16-25(28)3)34-35(9,10)32(5,6)7/h17-18,24,26,29-31H,3,11-16,19-23H2,1-2,4-10H3/b27-17+,28-18+/t26-,29+,30-,31+,33-/m1/s1
• InChI Key： DWIUSINKAVTSCC-CECGAKQYSA-N
• SMILES： C[C@@]12[C@@H]([C@H](C)CCCC(C)C)CC[C@H]1/C(/CCC2)=C/C=C1/C(=C)CC[C@H](O[Si](C)(C)C(C)(C)C)C/1

Computed Properties

• Exact Mass: 498.42569300g/mol
• Monoisotopic Mass: 498.42569300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 794
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2

Experimental Properties

• Density: 0.92±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.3E-7 g/L) (25 ºC),